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Compound of Interest

Compound Name: 5-Azabenzimidazole

Cat. No.: B071554

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 5-
Azabenzimidazole (CAS No. 272-97-9). The information herein is intended to supplement, not
replace, institutional safety protocols and the detailed information available on the substance's
Safety Data Sheet (SDS). Adherence to proper laboratory practices is paramount when working

with this and any chemical substance.

Chemical and Physical Properties

5-Azabenzimidazole, also known as 1H-Imidazo[4,5-c]pyridine, is a solid, beige powder.[1] A
summary of its key physical and chemical properties is provided in the table below.
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Property Value Reference
CAS Number 272-97-9 [1][21[3]
Molecular Formula CeHsN3 [11[2][3]
Molecular Weight 119.12 g/mol [2][3]
Appearance Solid, Beige Powder [1]

Melting Point 168-172 °C [1][2]
Density 1.3+0.1 g/cm3 [1]

Boiling Point 425.1°C at 760 mmHg [1]

Flash Point 224.4 +14.2 °C [1]

Vapor Pressure 4.85E-07 mmHg at 25°C [1]

Hazard Identification and Classification

5-Azabenzimidazole is classified as a hazardous substance. The following table summarizes
its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

o H319: Causes serious eye
Eye Irritation 2 o
irritation.

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation.
Tract Irritation)

Signal Word: Warning[2]
GHS Pictogram:[2]

e GHSO07: Exclamation Mark
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Toxicological Data

Comprehensive toxicological data, such as LD50 and LC50 values for 5-Azabenzimidazole,
are not readily available in publicly accessible databases. In the absence of specific data, it is
prudent to treat this compound with a high degree of caution, assuming it may be harmful if
swallowed, inhaled, or absorbed through the skin. The primary documented hazards are
irritation to the skin, eyes, and respiratory system.[2]

Occupational Exposure Limits

Currently, there are no established Occupational Exposure Limits (OELS), such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVs), for 5-Azabenzimidazole from major
regulatory bodies. In the absence of established limits, exposure should be minimized to the
lowest reasonably achievable level through the use of engineering controls, administrative
controls, and personal protective equipment.

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when handling 5-Azabenzimidazole. The following
recommendations are based on the known hazards of the compound.

Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.

) Chemically resistant gloves (e.g., nitrile). Inspect
Hand Protection

gloves for integrity before each use.

_ _ Laboratory coat, long pants, and closed-toe
Skin and Body Protection H
shoes.

For operations that may generate dust, a
) ) NIOSH-approved N95 dust mask or higher level
Respiratory Protection ] ) ]
of respiratory protection should be used in a

well-ventilated area.

Safe Handling and Storage
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Handling Workflow

The following workflow outlines the key steps for the safe handling of 5-Azabenzimidazole
powder.
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Workflow for Safe Handling of 5-Azabenzimidazole Powder
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Logical Workflow for 5-Azabenzimidazole Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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